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Compound of Interest

Compound Name: Diosgenin acetate

Cat. No.: B086577

For immediate release:

This technical guide provides an in-depth overview of diosgenin acetate, a pivotal steroidal
sapogenin derivative, for researchers, scientists, and professionals in drug development. This
document details its chemical structure, physicochemical properties, biological activities, and
underlying mechanisms of action, alongside relevant experimental protocols.

Chemical Structure and Properties

Diosgenin acetate is the acetylated form of diosgenin, a naturally occurring steroid sapogenin
found abundantly in plants of the Dioscorea (wild yam) species. The addition of the acetate
group at the C-3 position modifies its polarity and can influence its biological activity and
pharmacokinetic profile.

Table 1: Chemical Identifiers of Diosgenin Acetate
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Identifier Value

[(1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,
9,13-tetramethylspiro[5-

IUPAC Name .
oxapentacyclo[10.8.0.02,°.04,8.013,18]icos-18-
ene-6,2'-oxane]-16-yl] acetate[1]

CAS Number 1061-54-7[1]

Molecular Formula C20H4404[1][2]
C[C@@H]1CC[C@@]2(--INVALID-LINK--

SMILES C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC=C6
[C@@]5(CC--INVALID-LINK--
OC(=0)C)C)C">C@HC)OC1[1][2]

InChl Key CZCROZIJKBXZDP-IKEOEMBBSA-N[1][2]

Table 2: Physicochemical Properties of Diosgenin Acetate

Property Value Source
Molecular Weight 456.66 g/mol [2]

Melting Point 196-198 °C LookChem
Boiling Point 535.8 °C at 760 mmHg MOLBASE
Density 1.12 g/cm3 MOLBASE
LogP 6.28 LookChem

Soluble in organic solvents like ) )
Inferred from Diosgenin
Solubility chloroform and ubilit
solubili
dimethylformamide. Y

Biological Activities and Mechanisms of Action

Diosgenin and its acetate derivative exhibit a wide range of pharmacological activities, making
them promising candidates for drug development. Key activities include anti-cancer, anti-
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inflammatory, and antioxidant effects. These biological responses are mediated through the
modulation of various cellular signaling pathways.

Anti-Cancer Activity

Diosgenin acetate has demonstrated potent anti-cancer properties by inhibiting cell
proliferation, inducing apoptosis (programmed cell death), and preventing metastasis in various
cancer cell lines.[1] The underlying mechanisms involve the modulation of key signaling
pathways that are often dysregulated in cancer.

o PI3K/Akt Pathway: Diosgenin and its derivatives have been shown to inhibit the
Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway.[1] This pathway is crucial for cell
survival and proliferation, and its inhibition by diosgenin acetate can lead to cell cycle arrest
and apoptosis.[1]

o NF-kB Pathway: The Nuclear Factor-kappa B (NF-kB) pathway is a critical regulator of
inflammatory responses and cell survival. Diosgenin has been found to suppress the
activation of NF-kB, leading to a reduction in the expression of pro-inflammatory and anti-
apoptotic genes.

o STAT3 Pathway: Signal Transducer and Activator of Transcription 3 (STAT3) is another key
protein involved in cancer cell proliferation and survival. Diosgenin has been reported to
inhibit the STAT3 signaling pathway, contributing to its anti-tumor effects.
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Figure 1: Diosgenin Acetate's Inhibition of Key Cancer Signaling Pathways.

Anti-inflammatory Activity

Diosgenin acetate exhibits significant anti-inflammatory properties by inhibiting the production
of pro-inflammatory mediators. This is primarily achieved through the suppression of the NF-kB
signaling pathway, which controls the transcription of various inflammatory cytokines and
enzymes like COX-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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